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Compound of Interest

Compound Name: Water-18O

Cat. No.: B088012 Get Quote

Technical Support Center: ¹⁸O Analysis
This technical support center provides troubleshooting guidance and frequently asked

questions to help researchers, scientists, and drug development professionals prevent sample

evaporation during ¹⁸O analysis, ensuring the accuracy and reliability of their isotopic data.

Troubleshooting Guide: Preventing Sample
Evaporation
Q1: My δ¹⁸O values show unexpected enrichment. What are the likely causes related to

evaporation?

Unexpected enrichment in δ¹⁸O values is a common indicator of sample evaporation. The

primary causes include:

Improper Sample Storage: Using vials that are not airtight or are made of gas-permeable

materials can lead to significant evaporation over time.[1]

Presence of Headspace: Airspace within the sample vial allows for a vapor phase to exist,

promoting evaporation and isotopic fractionation.[2][3]

Inadequate Sealing: Caps that are not securely tightened or have septa that are not suitable

for long-term storage can be a major source of sample loss.[1][2]
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Frequent Sample Access: Repeatedly opening and closing a sample vial introduces fresh,

unsaturated air, accelerating evaporation.[4] Studies have shown that even five openings

can cause detectable isotopic enrichment.[4]

Elevated Storage Temperatures: Higher temperatures increase the vapor pressure of water,

leading to faster evaporation rates.[5]

Q2: I suspect my sample containers are the issue. What are the best practices for selecting

and preparing vials?

The choice and preparation of your sample containers are critical in preventing evaporation.

Recommended Containers: For water samples, use clean, dry glass containers (e.g., 20ml

scintillation vials) with tight-fitting polyseal caps. High-density polyethylene (HDPE) bottles

are also considered adequate for preventing evaporation for at least 80 days at room

temperature.[1] Avoid non-HDPE plastic materials.[1]

Filling and Sealing: When filling the container, do so carefully to prevent turbulence. If

possible, use a tube to fill the bottle from the bottom.[2] The bottle should be filled completely

to eliminate any headspace or air bubbles.[2][3] Once capped, ensure the lid is tight. For

added security, wrap parafilm or tape around the cap in the direction of tightening to prevent

it from loosening.[2]

Q3: How should I store my samples to minimize evaporation before analysis?

Proper storage conditions are essential for maintaining the isotopic integrity of your samples.

Temperature: Store samples in a cool location.[2] Refrigeration is recommended for long-

term storage.[3] Do NOT freeze water samples, as the ice-water fractionation can

significantly alter the isotopic composition of the remaining liquid if any water is lost upon

expansion.[1]

Humidity: For long-term storage, placing the primary sample container inside a larger, sealed

plastic bottle with a small amount of water can help maintain high humidity and reduce the

evaporation gradient.[2]

Light: Keep samples in the dark for long-term storage.[3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.mdpi.com/2071-1050/16/11/4740
https://www.mdpi.com/2071-1050/16/11/4740
https://neiudc.neiu.edu/cgi/viewcontent.cgi?article=1000&context=esci-pub
https://watson-cost.eu/wp-content/uploads/2024/10/DOC_WATSON_WG3-quick-guide-to-sampling-for-stable-isotopes-of-water_241016_0.2.pdf
https://watson-cost.eu/wp-content/uploads/2024/10/DOC_WATSON_WG3-quick-guide-to-sampling-for-stable-isotopes-of-water_241016_0.2.pdf
https://ceoas.oregonstate.edu/oregon-state-stable-isotope-collaboratory/isotopic-analysis-water-%CE%B418o
https://ceoas.oregonstate.edu/oregon-state-stable-isotope-collaboratory/isotopic-analysis-water-%CE%B418o
https://stableisotopefacility.ucdavis.edu/sample-preparation-oxygen-and-hydrogen-water
https://ceoas.oregonstate.edu/oregon-state-stable-isotope-collaboratory/isotopic-analysis-water-%CE%B418o
https://ceoas.oregonstate.edu/oregon-state-stable-isotope-collaboratory/isotopic-analysis-water-%CE%B418o
https://stableisotopefacility.ucdavis.edu/sample-preparation-oxygen-and-hydrogen-water
https://watson-cost.eu/wp-content/uploads/2024/10/DOC_WATSON_WG3-quick-guide-to-sampling-for-stable-isotopes-of-water_241016_0.2.pdf
https://ceoas.oregonstate.edu/oregon-state-stable-isotope-collaboratory/isotopic-analysis-water-%CE%B418o
https://stableisotopefacility.ucdavis.edu/sample-preparation-oxygen-and-hydrogen-water
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Frequently Asked Questions (FAQs)
Q1: How significant is the effect of repeated vial opening on δ¹⁸O values?

The effect is quantifiable and can be significant, especially for high-precision analyses.

Research has shown that the repetitive opening of a 60 mL sample bottle is the primary cause

of evaporation-induced isotopic enrichment.[4] In one study, an enrichment in δ¹⁸O values of

approximately 0.02‰ was observed after five openings, which is comparable to the analytical

precision for δ¹⁸O.[4]

Q2: Can I use autosamplers for ¹⁸O analysis without risking evaporation?

Yes, but with precautions. Samples stored in autosamplers can experience evaporation,

especially at elevated temperatures.[5] To mitigate this, retrieve samples from autosamplers in

less than 7 days if air temperatures are below 22°C, and in less than 3 days if the temperature

is 35°C.[5] For longer storage periods in an autosampler, adding a layer of mineral oil to the

sample bottles has been shown to effectively decrease evaporation and the potential for

isotopic fractionation.[5]

Q3: Are there alternative container types for specific applications like vapor equilibration?

Yes, for methods like direct vapor equilibration laser spectrometry (DVE-LS), the choice of

container is crucial. Studies have found that heat-sealed bags made of laminated aluminum

sheets are vastly superior to commonly used freezer bags in preventing evaporation and

associated isotopic effects.[6][7]

Quantitative Data on Evaporation and Isotopic
Enrichment
The following table summarizes the impact of storage conditions and handling on sample

evaporation and δ¹⁸O enrichment.
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Parameter Condition Duration

Evaporation
(% of
original
volume)

δ¹⁸O
Enrichment

Source

Storage

Temperature
5°C 24 days ~0.9% Not specified [5]

22°C 24 days ~3.3% Not specified [5]

35°C 24 days ~11.8% Not specified [5]

Mineral Oil

Addition
35°C 24 days <0.1% Minimized [5]

Repeated

Vial Opening
5 openings - - ~0.02‰ [4]

10 openings - - ~0.03‰ [4]

20 openings - - ~0.06‰ [4]

Experimental Protocol: Water Sample Collection for
δ¹⁸O Analysis
This protocol outlines the key steps for collecting and preparing water samples to minimize the

risk of evaporation.

Container Selection: Choose a clean, dry glass scintillation vial (e.g., 20 mL) with a polyseal

cap.[2]

Pre-Sampling Rinse: If applicable, rinse the sampling container at least three times with the

sample water before collecting the final sample.[8]

Sample Collection:

Submerge the vial and allow it to fill with minimal turbulence. Using a tube to fill from the

bottom is ideal.[2]
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Fill the vial completely, ensuring there is no headspace or visible air bubbles clinging to the

sides.[2][3]

Sealing the Vial:

Securely tighten the polyseal cap.

Wrap the cap with parafilm, stretching the film and wrapping in the same direction as you

would to tighten the cap. This prevents the cap from inadvertently loosening.[2]

Labeling: Clearly label the vial with a permanent marker.

Storage:

Store the sample in a cool, dark place, such as a refrigerator.[2][3]

For long-term storage, place the vial inside a larger, sealed container with a small amount

of water to maintain a humid environment.[2]

Pre-Analysis Preparation:

Before analysis using the CO₂-H₂O equilibration method, allow the samples to reach

thermal equilibrium in a water bath.[2]

The headspace of the vials is then evacuated and refilled with CO₂ gas for isotopic

equilibration.[2]
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Caption: Workflow for minimizing sample evaporation during ¹⁸O analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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